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Compound of Interest

Compound Name: Acid Violet 90

Cat. No.: B12765606 Get Quote

For Immediate Release

This technical guide provides an in-depth analysis of the chemical properties of Acid Violet 90,

a significant metal complex azo dye. The information is tailored for researchers, scientists, and

professionals in drug development, offering a comprehensive resource for understanding its

fundamental characteristics.

Core Chemical Identity and Properties
Acid Violet 90, identified by the CAS Number 6408-29-3 and Colour Index Number 18762, is a

complex organometallic compound.[1][2] It is synthesized through the diazotization of 4-Amino-

3-hydroxynaphthalene-1-sulfonic acid, its subsequent coupling with 3-Methyl-1-phenyl-1H-

pyrazol-5(4H)-one, and finally, the formation of a 1:2 chromium complex.[1][3] This process

results in a stable, reddish-purple powder.[4]

Contrary to some reports that describe a simpler molecular structure, Acid Violet 90 is a

coordination complex. The widely accepted molecular formula for this chromium complex is

C₄₀H₂₇CrN₈O₁₀S₂·2Na, corresponding to a molecular weight of approximately 941.8 g/mol .[5]

[6]

Tabulated Chemical Data
For clarity and ease of comparison, the key chemical and physical properties of Acid Violet 90
are summarized in the table below.
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Property Value Source(s)

IUPAC Name

disodium;chromium;3-hydroxy-

4-[(5-hydroxy-3-methyl-1-

phenylpyrazol-4-

yl)diazenyl]naphthalene-1-

sulfonate;3-hydroxy-4-[(5-

methyl-3-oxo-2-phenyl-1H-

pyrazol-4-

yl)diazenyl]naphthalene-1-

sulfonate

[6]

Synonyms

C.I. Acid Violet 90, Acid

Bordeaux B, Bordeaux MB,

Acid Rubine M-B

[1]

CAS Number 6408-29-3 [1][2][7][8]

Colour Index 18762 [1][2]

Molecular Formula C₄₀H₂₇CrN₈O₁₀S₂·2Na [5][6]

Molecular Weight ~941.8 g/mol [5][6]

Physical Appearance Reddish-purple powder [4]

Melting Point Approx. 270°C (decomposes)

Solubility Soluble in water and ethanol. [1][4]

Chemical Class Monoazo, 1:2 Metal Complex [1][2]

Experimental Protocols
Detailed methodologies for determining the key chemical properties of Acid Violet 90 are

outlined below. These protocols are based on standard laboratory practices for dye analysis.

Determination of Melting Point
The melting point of Acid Violet 90, which is more accurately a decomposition temperature,

can be determined using the capillary method with a melting point apparatus.
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Methodology:

Sample Preparation: A small amount of finely powdered, dry Acid Violet 90 is packed into a

capillary tube to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in the heating block of a calibrated melting

point apparatus.

Heating: The sample is heated at a steady rate of 10-20°C per minute for an initial

approximate determination.

Observation: The temperature at which the substance begins to change state and the

temperature at which it is completely decomposed are observed.

Refined Measurement: For a more accurate reading, a fresh sample is heated to a

temperature approximately 20°C below the approximate decomposition temperature. The

heating rate is then reduced to 1-2°C per minute, and the temperature range of

decomposition is recorded precisely.

Solubility Determination (Qualitative and Semi-
Quantitative)
The solubility of Acid Violet 90 in various solvents can be assessed through standardized

laboratory procedures.

Methodology:

Solvent Selection: A range of solvents (e.g., deionized water, ethanol, acetone, toluene) are

selected for testing.

Sample Preparation: A pre-weighed amount of Acid Violet 90 (e.g., 10 mg) is added to a

measured volume of each solvent (e.g., 1 mL) in separate test tubes.

Dissolution: The mixtures are agitated vigorously at a controlled temperature (e.g., 25°C) for

a set period.
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Observation: The solutions are visually inspected for any undissolved solid. The results are

recorded as soluble, partially soluble, or insoluble.

Semi-Quantitative Analysis (Saturation Method): To estimate the solubility, small, known

amounts of the dye are incrementally added to a fixed volume of the solvent until saturation

is reached (i.e., solid material remains undissolved after prolonged agitation). The total mass

of dissolved dye provides an approximate solubility value (e.g., in g/L).

Spectroscopic Analysis
Spectroscopic techniques are crucial for elucidating the structural and electronic properties of

Acid Violet 90.

UV-Visible (UV-Vis) Spectroscopy Protocol:

Solution Preparation: A dilute solution of Acid Violet 90 is prepared in a suitable solvent

(e.g., water or ethanol) to an approximate concentration of 10⁻⁵ M.

Instrumentation: A dual-beam UV-Vis spectrophotometer is used, with the pure solvent

serving as the reference.

Spectral Acquisition: The absorbance spectrum is recorded over a wavelength range of 200-

800 nm.

Data Analysis: The wavelength of maximum absorbance (λmax) is identified. Due to its

complex aromatic structure and metal-ligand charge transfer, Acid Violet 90 is expected to

exhibit strong absorption bands in the visible region, contributing to its intense color.

Fourier-Transform Infrared (FTIR) Spectroscopy Protocol:

Sample Preparation: A small amount of dry Acid Violet 90 powder is intimately mixed with

potassium bromide (KBr) and pressed into a thin, transparent pellet.

Instrumentation: An FTIR spectrometer is used to acquire the spectrum.

Spectral Acquisition: The spectrum is typically recorded from 4000 to 400 cm⁻¹.
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Data Analysis: The resulting spectrum is analyzed for characteristic absorption bands

corresponding to its functional groups. Key expected vibrations include those for N=N

stretching (azo group), C=C stretching (aromatic rings), S=O stretching (sulfonate groups),

and potentially metal-ligand vibrations at lower frequencies.

Visualized Workflows and Relationships
To further clarify the experimental and logical processes, the following diagrams are provided in

the DOT language for Graphviz.

Starting Materials Synthesis Steps Final Product

4-Amino-3-hydroxynaphthalene-1-sulfonic acid Diazotization of Reactant 1

3-Methyl-1-phenyl-1H-pyrazol-5(4H)-one

Azo Coupling with Reactant 2 Complexation with Chromium Acid Violet 90

Click to download full resolution via product page

Caption: A simplified workflow for the synthesis of Acid Violet 90.
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Caption: Logical relationships between experimental data and chemical identity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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